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Compound of Interest

Compound Name: Benzoylecgonine-d8

Cat. No.: B1383829

For researchers, scientists, and drug development professionals engaged in forensic analysis,
clinical toxicology, and urine drug testing, the selection of a high-quality certified reference
material (CRM) is paramount for ensuring the accuracy and reliability of analytical results. This
technical guide provides an in-depth overview of commercially available Benzoylecgonine-d8
CRMs, which serve as essential internal standards for the quantitative analysis of
benzoylecgonine, the primary metabolite of cocaine, by mass spectrometry-based methods.

Overview of Commercial Suppliers

Several reputable suppliers offer Benzoylecgonine-d8 as a CRM, adhering to stringent quality
control standards such as ISO 17034 and ISO/IEC 17025. These standards ensure the
material's certified concentration, stability, and traceability. The primary suppliers identified are
Cerilliant (a brand of MilliporeSigma), Lipomed (a subsidiary of LGC Standards), and Cayman
Chemical. These CRMs are typically supplied as solutions in methanol or acetonitrile, or as a
powder.

Data Presentation: Comparison of
Benzoylecgonine-d8 CRMs

The following table summarizes the quantitative data for Benzoylecgonine-d8 CRMs available
from leading commercial suppliers. Researchers should note that specific details such as
isotopic purity and certified concentration uncertainty are provided in the Certificate of Analysis
(CoA) that accompanies each product.
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. Product Catalog Concentrati
Supplier Solvent Format
Name Number on
o Benzoylecgo
Cerilliant ] B-013 100 pg/mL Methanol 1 mL Ampule
nine-D8
Benzoylecgo
) B-014 1.0 mg/mL Methanol 1 mL Ampule
nine-D8
] Benzoylecgo COC-1800- Calibrated
Lipomed ) 0.1 mg/mL Methanol ]
nine-D8 FB-0.1 Solution
Benzoylecgo COC-1800- Calibrated
_ 1.0 mg/mL Methanol _
nine-D8 FB-1.0 Solution
Benzoylecgo COC-1800- 10 mg, 50
) - Powder
nine-D8 FB mg, 100 mg
LGC Benzoylecgo LGCAMP134 Single
_ 1.0 mg/mL Methanol _
Standards nine-D8 5.82-01 Solution
Benzoylecgo
Cayman ] )
] nine-d3 20860 100 pg/mL Methanol Solution
Chemical
(CRM)*

*Note: Cayman Chemical prominently offers the d3 variant as a CRM. While d8 is also

available, the d3 CRM information is more readily accessible on their website. Researchers
should verify the availability of the d8 CRM directly.

Experimental Protocols: A Practical Application

Certified reference materials of Benzoylecgonine-d8 are primarily used as internal standards

in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry

(LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS). The following is a detailed

methodology for the LC-MS/MS analysis of benzoylecgonine in urine, adapted from an Agilent

application note, which demonstrates the practical use of a deuterated internal standard.

Objective: To quantify the concentration of benzoylecgonine in urine samples using LC-MS/MS

with Benzoylecgonine-d8 as an internal standard.
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Materials:

Internal Standard (IS): Benzoylecgonine-d8 CRM solution.

o Sample Pre-treatment: 2% Formic acid in water.

o Solid Phase Extraction (SPE): Agilent Bond Elut Plexa PCX cartridges (30 mg, 3 mL).
» SPE Conditioning: Methanol followed by deionized water.

e SPE Wash: 0.1% Formic acid in water, followed by methanol.

e SPE Elution: 5% Ammonium hydroxide in methanol.

e LC Mobile Phase A: 0.1% Formic acid in water.

e LC Mobile Phase B: 0.1% Formic acid in acetonitrile.

e LC Column: Agilent Poroshell 120 EC-C18, 2.7 um, 3.0 x 50 mm.

Methodology:

e Sample Preparation:

[e]

Pipette 1 mL of urine into a glass tube.

o

Spike the sample with the Benzoylecgonine-d8 internal standard to a final concentration
of 200 ng/mL.

Add 1 mL of 2% formic acid and vortex.

o

[¢]

Centrifuge if the sample is cloudy.
e Solid Phase Extraction (SPE):
o Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

o Load the pre-treated sample onto the cartridge.
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[e]

Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

o

Dry the cartridge under vacuum for 5 minutes.

[¢]

Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

[¢]

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

[e]

Reconstitute the residue in 100 pL of the initial mobile phase composition.

e LC-MS/MS Analysis:

[e]

LC System: Agilent 1260 Infinity LC.
o MS System: Agilent 6460 Triple Quadrupole LC/MS.
o Injection Volume: 5 pL.

o LC Gradient: A suitable gradient is run to separate benzoylecgonine from other matrix
components. A typical gradient might start at 5% B, ramp to 95% B, hold, and then return
to initial conditions for equilibration.

o MS/MS Detection: Monitor the specific precursor-to-product ion transitions for both
benzoylecgonine and Benzoylecgonine-d8 in Multiple Reaction Monitoring (MRM) mode.

e Quantification:

o Construct a calibration curve by analyzing a series of calibration standards with known
concentrations of benzoylecgonine and a constant concentration of the
Benzoylecgonine-d8 internal standard.

o Calculate the ratio of the peak area of benzoylecgonine to the peak area of
Benzoylecgonine-d8 for each calibrator and sample.

o Determine the concentration of benzoylecgonine in the unknown samples by interpolating
their peak area ratios from the calibration curve.

Mandatory Visualization
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The selection of a suitable commercial supplier for Benzoylecgonine-d8 CRM involves a
logical workflow to ensure the chosen material meets the specific needs of the laboratory and
its analytical methods.

 To cite this document: BenchChem. [Commercial Suppliers of Benzoylecgonine-d8 Certified
Reference Material: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1383829#commercial-suppliers-of-benzoylecgonine-
d8-certified-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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